Cas no 899990-24-0 (6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899990-24-0
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 5492585
• PubChem ID: 7658862
• Update Time: 2025-05-20

6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F2774-1137
• 6-(4-ethylphenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one
• AKOS024465357
• VU0497861-1
• 899990-24-0
• 6-(4-ethylphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3-one
• 6-(4-ethylphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2,3-dihydropyridazin-3-one
• 6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C24H26N4O2/c1-2-19-8-10-20(11-9-19)22-12-13-23(29)28(25-22)18-24(30)27-16-14-26(15-17-27)21-6-4-3-5-7-21/h3-13H,2,14-18H2,1H3
• InChI Key： YDQJEKJZSGHRSQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC(CC)=CC=2)=N1)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 402.20557608g/mol
• Monoisotopic Mass: 402.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 899990-24-0 and Its Applications in Chemical Biology

The compound with the CAS number 899990-24-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one, provides a detailed insight into its structural features and potential biological activities. This intricate structure, characterized by a dihydropyridazinone core appended with various substituents, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The presence of a piperazine moiety in the compound's structure is particularly noteworthy, as piperazine derivatives are well-known for their ability to interact with various neurotransmitter receptors. Specifically, the 4-phenylpiperazin-1-yl group suggests potential interactions with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement.

The 6-(4-ethylphenyl) substituent further enhances the compound's pharmacological profile by introducing additional aromaticity and potential for hydrophobic interactions. This feature could be exploited to improve oral bioavailability and target specificity, making it an attractive scaffold for further derivatization. The dihydropyridazinone core is known for its stability and versatility in medicinal chemistry, offering a robust platform for structural modifications.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding modes of this compound with target proteins, particularly those involved in neurological diseases. Preliminary simulations suggest that the compound can effectively bind to serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2A), which are implicated in conditions such as depression, anxiety, and schizophrenia.

In vitro studies have also been conducted to evaluate the pharmacological properties of this compound. Initial experiments have demonstrated favorable pharmacokinetic profiles, including reasonable solubility and metabolic stability. These properties are critical for ensuring that the compound can be effectively administered and utilized in therapeutic settings. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested concentrations, suggesting a relatively safe profile for further development.

The potential applications of this compound extend beyond neurological disorders. Its structural motifs suggest that it may also interact with other biological targets, such as enzyme systems involved in inflammation and pain modulation. For instance, the piperazine moiety could potentially inhibit enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory pathways.

Moreover, the dihydropyridazinone core has been explored in various therapeutic contexts due to its ability to act as a bioisostere for other heterocyclic systems. This flexibility allows chemists to modify different parts of the molecule while maintaining its overall pharmacological activity. Such adaptability is highly valuable in drug design, where optimizing potency while minimizing side effects is paramount.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step has been carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluations. The synthetic route also highlights the compound's feasibility for large-scale production if needed.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By modifying substituents like the phenyl groups or introducing new functional groups, researchers can fine-tune the compound's activity towards specific biological targets. Additionally, exploring prodrug strategies could improve its delivery and bioavailability.

The integration of machine learning and artificial intelligence tools has revolutionized drug discovery by enabling high-throughput virtual screening and molecular design. These technologies can predict the binding affinity of this compound with various targets with remarkable accuracy, thereby accelerating the discovery process. Combining experimental data with computational predictions provides a powerful approach to identifying lead compounds for therapeutic development.

In conclusion, the compound with CAS number 899990-24-0, named 6-(4-ethylphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one, represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for developing novel therapeutics targeting neurological disorders and other conditions. With continued research and development efforts, this compound holds significant potential to contribute to advancements in medicine.